Cas no 120382-08-3 (3-Pyridinecarboxylicacid, 4,5-dihydro-4-oxo-)

• Product Name: 3-Pyridinecarboxylicacid, 4,5-dihydro-4-oxo-
• CAS No: 120382-08-3
• MF: C₆H₅NO₃
• MW: 139.108801603317
• CID: 105022
• PubChem ID: 19067733
• Update Time: 2025-04-18

3-Pyridinecarboxylicacid, 4,5-dihydro-4-oxo- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxylicacid, 4,5-dihydro-4-oxo-
• 3-Pyridinecarboxylicacid,4,5-dihydro-4-oxo-(9CI)
• 4-oxo-3H-pyridine-5-carboxylic acid
• 120382-08-3
• 3-pyridinecarboxylic acid,4,5-dihydro-4-oxo-
• DTXSID10597774
• SCHEMBL3128822
• 4-Oxo-4,5-dihydropyridine-3-carboxylic acid

• Inchi： 1S/C6H5NO3/c8-5-1-2-7-3-4(5)6(9)10/h2-3H,1H2,(H,9,10)
• InChI Key： HGHKMDCEPXQNRX-UHFFFAOYSA-N
• SMILES： O=C1C(C(=O)O)=CN=CC1

Computed Properties

• Exact Mass: 139.026943022g/mol
• Monoisotopic Mass: 139.026943022g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 66.7Ų